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Compound of Interest

Compound Name: Acebrochol

CAS No.: 514-50-1

Cat. No.: B1665405 Get Quote

Product: Acebrochol (CAS: 51037-30-0 / 514-50-1) Chemical Class: Bis-phenol / Sterol

Derivative Primary Application: ACAT Inhibition, Antioxidant Research[1]

Core Storage Directives
For immediate implementation in the laboratory.

Acebrochol is structurally complex, containing both a sterol backbone and oxidation-prone

phenolic elements. It acts as a "sacrificial" antioxidant, meaning it is chemically designed to

react with oxygen. Therefore, preventing spontaneous oxidation during storage is the primary

stability challenge.

Quick Reference: Storage Specifications
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Parameter Solid State (Powder)
Solubilized (Stock
Solution)

Temperature -20°C (Long-term) -80°C (Recommended)

Container
Amber glass vial (UV

protected)

Amber glass with PTFE-lined

cap

Atmosphere
Inert gas overlay

(Argon/Nitrogen)

Inert gas overlay

(Argon/Nitrogen)

Desiccation
Required (Hygroscopic

potential)
N/A

Shelf Life
~2 Years (if

unopened/desiccated)
< 1 Month (solvent dependent)

The Science of Degradation (Why Protocols Matter)
To prevent degradation, you must understand the enemy. Acebrochol’s instability arises from

two specific chemical vulnerabilities:

Oxidative Dehydrogenation: The phenolic hydroxyl groups are electron-rich and prone to

donating hydrogen atoms to free radicals (its mechanism of action). In storage, atmospheric

oxygen can trigger this, converting the compound into a quinone or quinone methide

derivative. This manifests macroscopically as a color change (white to yellow/orange).

Hydrolysis: The acetate ester moiety at the C-3 position is susceptible to hydrolysis in the

presence of moisture, reverting the molecule to its alcohol form and altering its lipophilicity

and potency.

Visualization: Degradation Pathways
The following diagram illustrates the two primary failure modes for Acebrochol stability.
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Figure 1: Primary degradation pathways. The oxidative path leads to chromophore formation

(yellowing), while hydrolysis alters the pharmacophore silently.

Experimental Protocols
Protocol A: The "Cold-Chain" Retrieval
Use this workflow every time you remove Acebrochol from the freezer. Failure to equilibrate is

the #1 cause of moisture-induced hydrolysis.

Remove the vial from -20°C storage.

Place the vial immediately into a desiccator cabinet.

Wait 60 minutes. The vial must reach room temperature (20-25°C) before the seal is broken.

Why? Opening a cold vial in warm air causes immediate condensation of atmospheric

moisture onto the hygroscopic powder.

Open and weigh the required amount rapidly.

Purge the headspace of the stock vial with Argon or Nitrogen gas for 10-15 seconds.

Reseal tightly with Parafilm and return to -20°C immediately.

Protocol B: Inert Reconstitution
Acebrochol is lipophilic. Do not attempt aqueous solubility without a carrier.

Recommended Solvents:
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Chloroform: High solubility (Ideal for aliquoting).

DMSO: Moderate solubility (Max ~10-20 mM). Use fresh, anhydrous DMSO only.

Ethanol: Moderate solubility (Warmth may be required; 37°C water bath).

Step-by-Step:

Weigh Acebrochol into an amber glass vial.

Add anhydrous solvent (DMSO or Ethanol).

Vortex for 30 seconds. If particulates remain, sonicate in a water bath at 37°C for 5 minutes.

Quality Check: The solution should be clear and colorless. If it is yellow, oxidation has

occurred.
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Symptom Probable Cause Corrective Action

Powder has turned

yellow/orange

Oxidation. The phenol group

has converted to a quinone

due to air/light exposure.

Discard. The compound has

lost antioxidant potency and

gained toxicity. Do not use for

cell culture.

Precipitate forms upon adding

water/media

Solubility Shock. Acebrochol is

highly lipophilic. Rapid addition

to aqueous media causes

crashing out.

Modify Protocol. Predilute the

stock in serum-free media

slowly with vortexing, or use a

carrier like BSA or

Cyclodextrin.

Inconsistent IC50 values

Hydrolysis. Moisture entered

the vial during previous uses,

cleaving the acetate group.

Verify Purity. Run a TLC or

HPLC check. If the retention

time has shifted, the ester is

cleaved. Buy fresh stock.

Solution freezes in the fridge

(4°C)

Solvent Choice. DMSO freezes

at ~19°C.

Normal. Thaw at room

temperature. Do not heat

above 37°C. Ensure the cap is

tight to prevent moisture

uptake during thawing.

Frequently Asked Questions (FAQ)
Q: Can I use a stock solution that has been stored at -20°C for 6 months? A: It is risky. We

recommend a maximum shelf life of 1 month for solutions stored at -20°C, provided they are in

DMSO and sealed under argon. For critical experiments, always prepare fresh solutions. The

surface area-to-volume ratio in solution accelerates oxidation.

Q: How do I sterilize Acebrochol for cell culture? A: Do not autoclave. Acebrochol is heat-

sensitive (ester hydrolysis).

Correct Method: Dissolve in DMSO/Ethanol, then filter through a 0.22 µm PTFE

(hydrophobic) syringe filter. Do not use Nylon filters, as they may bind phenolic compounds.
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Q: Is Acebrochol light sensitive? A: Yes. The brominated structure combined with the phenol

group makes it susceptible to photolytic degradation. Always handle under low light or in amber

vessels.

Q: What is the best vehicle for in vivo administration? A: Due to poor water solubility, simple

saline is ineffective. Common vehicles include:

0.5% Methylcellulose + 0.1% Tween 80 (Suspension)

Corn oil or Olive oil (Gavage)

Note: Ensure the suspension is uniform before dosing; sonication is often required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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